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Compound of Interest

4-amino-2-(trifluoromethyl)benzoic
Acid

Cat. No.: B1274296

Compound Name:

An In-depth Technical Guide to the Material Safety of 4-amino-2-(trifluoromethyl)benzoic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for 4-amino-2-(trifluoromethyl)benzoic
acid (CAS No. 393-06-6), a crucial intermediate in pharmaceutical and chemical synthesis.
Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk
during its handling and use.

Chemical and Physical Properties

The fundamental properties of a substance are critical for its safe handling and storage. The
following table summarizes the key physical and chemical data for 4-amino-2-
(trifluoromethyl)benzoic acid.
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Property Value Source(s)
Molecular Formula CsHeF3NO2 [1112]
Molecular Weight 205.13 g/mol [1][2]

White to yellow or cream
Appearance [3]
crystal-powder

Purity >97% [3]
4-amino-2-

IUPAC Name _ o [1]
(trifluoromethyl)benzoic acid

CAS Number 393-06-6 [1][2]
AMVHEVZYTGHASE-

InChl Key [3]

UHFFFAOYSA-N

Hazard Identification and Classification

Understanding the hazards associated with a chemical is the first step in risk mitigation. This
compound is classified as hazardous under the Globally Harmonized System (GHS).

Hazard Class GHS Category Signal Word Hazard Statement

- ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning

swallowed
Skin _ H315: Causes skin
] o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
o Category 2A Warning o
Damage/Eye lIrritation eye irritation
Acute Toxicity, ) H332: Harmful if
) Category 4 Warning )
Inhalation inhaled
Specific target organ
toxicity — single ] H335: May cause
] Category 3 Warning ) o
exposure (Respiratory respiratory irritation

tract irritation)
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Source:[3]

Safe Handling and Storage Protocols

Proper handling and storage are critical to prevent exposure and maintain the chemical's
integrity.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and PPE, is mandatory.

Ventilation: Always handle this material in a well-ventilated area. A chemical fume hood is
required for any procedures that may generate dust or aerosols.[4]

» Eyewash and Safety Shower: Facilities must be equipped with an easily accessible eyewash
station and safety shower.[4]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[4]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use and disposed of properly after use.[5]

» Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin
exposure.[4][6]

o Respiratory Protection: If a fume hood is not available or if dust levels are high, use a
NIOSH/MSHA-approved respirator.[4]

General Handling Protocol

» Avoid Contact: Do not get in eyes, on skin, or on clothing.[4]
¢ Avoid Inhalation: Do not breathe dust, vapor, mist, or gas.[4]

e Prevent Dust Formation: Minimize the generation of dust during handling.[6]
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[6][7]

Storage Conditions

o Container: Keep the container tightly closed.[4][6]
e Location: Store in a cool, dry, and well-ventilated place.[4][6]

» Incompatibilities: Store away from strong oxidizing agents and strong acids.[5][7]

Emergency and First Aid Protocols

Immediate and appropriate action is crucial in the event of an exposure.
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Caption: First aid workflow for different exposure routes.

Detailed First Aid Measures:

o After Skin Contact: Immediately wash off with plenty of soap and water for at least 15
minutes.[7] Remove all contaminated clothing. If skin irritation persists, consult a physician.

[5]18]

o After Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[7] Remove contact lenses if present and easy to do.[7] Seek
immediate medical attention.[4]

 After Inhalation: Remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[7] If you feel unwell, call a POISON CENTER or doctor.[7]

» After Ingestion: Rinse mouth with water.[7] Do NOT induce vomiting.[9] Call a POISON
CENTER or doctor immediately if you feel unwell.[7]

Accidental Release and Disposal Protocols

A systematic approach to spill cleanup and waste disposal is necessary to prevent
environmental contamination and secondary exposure.

Spill Cleanup Protocol

The following protocol outlines the steps for managing a small-scale solid spill in a laboratory
setting. For large spills, evacuate the area and contact institutional Environmental Health &
Safety (EHS) personnel.[10]
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Caption: Step-by-step protocol for cleaning a solid chemical spill.
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[7]

» Containment: Prevent the product from entering drains.[11]

o Cleanup: Sweep or vacuum up the material and place it into a suitable, closed container for
disposal.[4][7] Care should be taken to avoid creating dust.[12]

o Decontamination: After the material has been removed, wipe the area down with a wet paper
towel or absorbent pad, followed by washing with soap and water.[12][13]

e Disposal: All contaminated materials, including PPE, should be placed in the sealed disposal
container and disposed of as hazardous waste according to federal, state, and local
regulations.[7][10]

Waste Disposal

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4] Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[7] Do not empty into drains.[5]

Potential Biological Activity and Signaling Pathways

For professionals in drug development, understanding the potential biological interactions of a
compound is paramount. While direct studies on the signaling pathways of 4-amino-2-
(trifluoromethyl)benzoic acid are limited, research on structurally related molecules provides
valuable insights.

Inhibition of Cancer Cell Proliferation (Derivative
Compound)

A study on 4-amino-2-trifluoromethyl-phenyl retinate (ATPR), a derivative of the title compound,
has shown it inhibits the proliferation, invasion, and migration of breast cancer cells.[14] The
proposed mechanism involves the independent regulation of two key intracellular lipid-binding
proteins: Cellular Retinoic Acid-Binding Protein 2 (CRABP2) and Fatty Acid-Binding Protein 5
(FABP5).[14]
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Caption: Proposed mechanism of a derivative, ATPR, in breast cancer cells.

Antimicrobial Potential

Derivatives of para-aminobenzoic acid (PABA) have demonstrated a range of biological
activities, including antimicrobial and cytotoxic effects.[15] Trifluoromethyl-substituted phenyl
derivatives, in particular, have shown potent activity as growth inhibitors of Gram-positive
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bacteria.[16] Given that 4-amino-2-(trifluoromethyl)benzoic acid shares structural motifs with

these active compounds, it represents a scaffold of interest for the development of new

antimicrobial agents.[15][16][17] Further research is warranted to explore its specific spectrum

of activity and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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